Cas no 1027512-98-6 (4-Amino-3-bromo-5-fluorobenzoic acid)

• Product Name: 4-Amino-3-bromo-5-fluorobenzoic acid
• CAS No: 1027512-98-6
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• MDL: MFCD09800713
• CID: 1029915
• PubChem ID: 20325572
• Update Time: 2025-06-09

4-Amino-3-bromo-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-5-fluorobenzoic acid
• 4-Amino-3-bromo-5-fluorobenzoicacid
• AK134869
• FCH1393388
• Benzoic acid, 4-amino-3-bromo-5-fluoro-
• ST2418090
• AX8256689
• AB0065276
• Z3815
• DS-1981
• CS-0035004
• MFCD09800713
• DB-229031
• 1027512-98-6
• A896710
• DTXSID30605360
• AKOS016842554
• EN300-220561

• MDL： MFCD09800713
• Inchi： 1S/C7H5BrFNO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,10H2,(H,11,12)
• InChI Key： PJVAVLLTKLXTFX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1N)F

Computed Properties

• Exact Mass: 232.94877g/mol
• Monoisotopic Mass: 232.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.6

Experimental Properties

• Melting Point: 227-229°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Amino-3-bromo-5-fluorobenzoic acid

Professional Introduction to 4-Amino-3-bromo-5-fluorobenzoic acid (CAS No. 1027512-98-6)

4-Amino-3-bromo-5-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1027512-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motifs including an amino group, a bromine substituent, and a fluorine atom. These structural features contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for drug discovery and development.

The synthesis of 4-Amino-3-bromo-5-fluorobenzoic acid involves a series of well-defined chemical transformations that highlight the precision and expertise required in medicinal chemistry. The presence of the amino group at the 4-position enhances its reactivity, allowing for further functionalization through various coupling reactions, such as amide or ester bond formations. The bromine atom at the 3-position serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of additional aryl or heteroaryl groups. Meanwhile, the fluorine atom at the 5-position contributes to metabolic stability and can influence binding interactions with biological targets.

In recent years, 4-Amino-3-bromo-5-fluorobenzoic acid has been explored as a key intermediate in the development of novel therapeutic agents. Its structural framework is particularly interesting due to its ability to modulate biological pathways associated with inflammation, cancer, and infectious diseases. For instance, studies have demonstrated that benzoic acid derivatives can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention.

One of the most compelling areas of research involving 4-Amino-3-bromo-5-fluorobenzoic acid is its potential application in oncology. Researchers have synthesized analogs derived from this compound and evaluated their efficacy in inhibiting tumor growth and metastasis. The bromine and fluorine substituents play crucial roles in enhancing binding affinity to target proteins, such as kinases and transcription factors involved in cancer progression. Preliminary results suggest that certain derivatives exhibit significant antitumor activity in preclinical models, warranting further investigation into their clinical potential.

Furthermore, the pharmaceutical industry has recognized the versatility of 4-Amino-3-bromo-5-fluorobenzoic acid as a building block for drug design. Its scaffold allows for modifications that can optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. This flexibility has led to the development of several lead compounds that are currently undergoing preclinical testing. The incorporation of fluorine atoms is particularly noteworthy, as this element is known to improve drug-like properties by enhancing lipophilicity and reducing susceptibility to enzymatic degradation.

The role of 4-Amino-3-bromo-5-fluorobenzoic acid in medicinal chemistry extends beyond oncology. It has also been investigated for its antimicrobial and anti-inflammatory properties. The unique combination of functional groups enables interactions with bacterial enzymes and inflammatory pathways, providing a rational basis for its use in treating infections and chronic inflammatory diseases. Several studies have reported promising results when using derivatives of this compound in experimental models of bacterial resistance and inflammation.

From a synthetic chemistry perspective, 4-Amino-3-bromo-5-fluorobenzoic acid exemplifies the importance of strategic functional group placement in designing biologically active molecules. The synthesis typically involves multi-step processes that require careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to streamline these synthetic routes, making large-scale production more feasible.

The growing interest in 4-Amino-3-bromo-5-fluorobenzoic acid underscores its significance as a pharmacophore in modern drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like this one will remain instrumental in developing innovative therapies. The integration of computational methods alongside experimental approaches has further accelerated the discovery process by predicting potential biological activities and optimizing molecular structures.

In conclusion,4-Amino-3-bromo-5-fluorobenzoic acid (CAS No. 1027512-98-6) represents a fascinating example of how structural diversity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile intermediate with applications across multiple therapeutic areas. As ongoing research continues to explore its potential, this compound is poised to play an increasingly important role in pharmaceutical innovation.